BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Fabricating
2D Perovskite Structures with Cesium
Thiocyanate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cesium thiocyanate

Cat. No.: B1260155

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

Two-dimensional (2D) perovskites have garnered significant attention in the field of
optoelectronics due to their enhanced stability compared to their 3D counterparts.[1][2] The
incorporation of cesium and thiocyanate ions into the perovskite structure has emerged as a
promising strategy to fabricate robust and efficient 2D and quasi-2D perovskite films.[3][4][5][6]
Cesium, being an inorganic cation, enhances thermal stability, while the pseudohalide
thiocyanate (SCN~) can improve crystallinity, reduce defect density, and enhance moisture
tolerance.[3][5] This document provides detailed application notes and experimental protocols
for the fabrication of 2D perovskite structures utilizing cesium and thiocyanate, based on
findings from recent literature.

Key Applications and Advantages

The use of cesium and thiocyanate in perovskite formulations offers several advantages,
making them suitable for a range of applications:

« Enhanced Stability: The synergistic effect of cesium and thiocyanate leads to perovskite films
with improved operational stability under illumination and better tolerance to moisture and
thermal stress.[3][5]
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» Improved Crystallinity and Morphology: The addition of thiocyanate-containing precursors,
such as lead thiocyanate (Pb(SCN)z), promotes the growth of larger perovskite grains with
fewer defects, leading to higher quality films.[3][5][7]

e Reduced Trap Density: The incorporation of these ions helps in passivating defects within
the perovskite structure, which in turn reduces non-radiative recombination and improves
charge carrier lifetime.[3][5]

e Tunable Optoelectronic Properties: The formation of 2D and quasi-2D structures allows for
the tuning of the material's bandgap and other optoelectronic properties by controlling the
composition and dimensionality.[1][2]

These enhanced properties make cesium thiocyanate-based 2D perovskites highly suitable
for applications in:

e Photovoltaics: Development of stable and efficient solar cells.[8][9]

 Light-Emitting Diodes (LEDs): Fabrication of perovskite-based LEDs with improved longevity.
[2]

o Photodetectors: Creation of sensitive and stable photodetectors.[4]

Experimental Protocols

This section details the protocols for fabricating both all-inorganic 2D cesium lead iodide
thiocyanate perovskites and mixed-cation perovskites incorporating cesium and thiocyanate as
additives.

Protocol 1: Synthesis of All-inorganic 2D Cs2PbI2(SCN)2
Perovskite Films

This protocol is adapted from methodologies aimed at producing pure 2D perovskite structures.

[8]
Materials:

e Cesium lodide (Csl)
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e Lead (ll) Thiocyanate (Pb(SCN)2)

¢ N,N-Dimethylformamide (DMF)

e Dimethyl Sulfoxide (DMSO)

e Substrates (e.g., FTO-coated glass)
e Chlorobenzene (antisolvent)
Equipment:

e Spin coater

e Hotplate

» Glovebox with a nitrogen atmosphere
Procedure:

e Precursor Solution Preparation:

o Prepare a precursor solution by dissolving Csl and Pb(SCN):z in a co-solvent of DMF and
DMSO (typically in a 4:1 volume ratio). The molar ratio of Csl to Pb(SCN)2z should be 2:1
to achieve the Cs2Pbl2(SCN)2 stoichiometry. A typical concentration is 1.0 M.

o Stir the solution at room temperature for at least 2 hours to ensure complete dissolution.
e Substrate Cleaning:

o Sequentially clean the FTO-coated glass substrates by sonicating in soapy water,
deionized water, acetone, and isopropanol for 15 minutes each.

o Dry the substrates with a nitrogen gun and treat with UV-Ozone for 15 minutes prior to
use.

e Film Deposition:

o Transfer the cleaned substrates and the precursor solution into a nitrogen-filled glovebox.
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o Deposit an electron transport layer (e.g., SnOz) onto the substrates as required for the
specific device architecture.

o Spin-coat the Cs2Pbl2(SCN)2 precursor solution onto the substrate. A typical two-step
spin-coating program is:

= 1000 rpm for 10 seconds (with a ramp-up of 2 seconds).
= 4000 rpm for 30 seconds (with a ramp-up of 3 seconds).

o During the second step, at about 15 seconds before the end, dispense an antisolvent
(e.g., 100 pL of chlorobenzene) onto the spinning substrate.

e Annealing:
o Immediately transfer the coated substrate to a hotplate within the glovebox.

o Anneal the film at 100-150°C for 10-15 minutes. The optimal temperature and time should
be determined empirically.

e Characterization:

o The resulting Csz2Pblz(SCN)2 films can be characterized using techniques such as X-ray
Diffraction (XRD) to confirm the crystal structure, UV-Vis Spectroscopy to determine the
bandgap, and Scanning Electron Microscopy (SEM) for morphological analysis.

Protocol 2: Fabrication of Triple-Cation (Cs, MA, FA)
Perovskite with Pb(SCN)z Additive

This protocol describes the use of cesium and thiocyanate as additives to improve the
properties of a 3D perovskite, often resulting in a quasi-2D structure at the grain boundaries.|[3]

[5]
Materials:
e Formamidinium lodide (FAI)

e Methylammonium Bromide (MABTr)
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e Lead (ll) lodide (Pblz2)

e Lead (ll) Bromide (PbBr2)

e Cesium lodide (Csl)

e Lead (ll) Thiocyanate (Pb(SCN)2)

o« DMF:DMSO (4:1 v/v) co-solvent

e Chlorobenzene (antisolvent)
Procedure:

e Precursor "Stock" Solution Preparation:

o Prepare a stock solution of the triple-cation perovskite precursor. For a common
formulation like Csx(MAo.17FA0.83)1-xPb(lo.83Bro.17)3, dissolve FAI, Pblz, MABr, and PbBr2
in the DMF:DMSO co-solvent.

o Prepare a separate stock solution of Csl in DMSO.
o Prepare a stock solution of Pb(SCN)2 in DMSO.
e Final Precursor Formulation:

o To the main perovskite precursor solution, add the desired volume of the Csl stock
solution to achieve the target cesium concentration (e.g., 5-10 mol%).

o Add a small amount of the Pb(SCN)2 stock solution as an additive (e.g., 0.5-2 mol%).[7]
o Stir the final precursor solution for at least 1 hour before use.
» Film Deposition and Annealing:

o Follow the substrate cleaning and film deposition steps as outlined in Protocol 1. The spin-
coating parameters may need to be optimized for the specific precursor composition.
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o Anneal the films on a hotplate. A typical annealing temperature is around 100°C for 60

minutes in a nitrogen atmosphere.

Data Presentation

The following tables summarize quantitative data from studies on perovskites incorporating

cesium and thiocyanate, showcasing the impact on device performance.

Table 1. Performance of Triple-Cation Perovskite Solar Cells with and without Cs and SCN

Additives[3][5]

Perovskite .
. Voc (V) Jsc (mA/cm?) Fill Factor (%) PCE (%)

Composition
Control (MA/FA) 1.05 225 72.1 17.0
With Cs 1.08 22.8 74.5 18.3
With SCN 1.10 23.1 76.2 194
With Cs & SCN 1.12 235 78.0 20.0

Table 2: Carrier Lifetime and Stability Data[3][5]

PCE Retention after

Perovskite Film Carrier Lifetime (ns) . L
20,000s illumination
Control (MA/FA) 480 71%
With Cs 360 91%
With SCN 645 88%
With Cs & SCN 720 97%
Visualizations

Experimental Workflow for 2D Perovskite Fabrication
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Caption: Workflow for the fabrication of 2D cesium thiocyanate perovskite films.
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Caption: Synergistic effects of Cesium and Thiocyanate in enhancing perovskite properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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